Cas no 1343970-27-3 (1-(Cyclopent-3-ene-1-carbonyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(Cyclopent-3-ene-1-carbonyl)pyrrolidine-3-carboxylic acid
• CAS No: 1343970-27-3
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5574057
• Update Time: 2025-05-19

1-(Cyclopent-3-ene-1-carbonyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopent-3-ene-1-carbonyl)pyrrolidine-3-carboxylic acid
• 3-Pyrrolidinecarboxylic acid, 1-(3-cyclopenten-1-ylcarbonyl)-

• Inchi： 1S/C11H15NO3/c13-10(8-3-1-2-4-8)12-6-5-9(7-12)11(14)15/h1-2,8-9H,3-7H2,(H,14,15)
• InChI Key： FFNVVIYFNWQARW-UHFFFAOYSA-N
• SMILES： N1(C(C2CC=CC2)=O)CCC(C(O)=O)C1

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• Boiling Point: 426.8±45.0 °C(Predicted)
• pka: 4.36±0.20(Predicted)

Additional information on 1-(Cyclopent-3-ene-1-carbonyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-(Cyclopent-3-ene-1-carbonyl)pyrrolidine-3-carboxylic acid (CAS No. 1343970-27-3)

1-(Cyclopent-3-ene-1-carbonyl)pyrrolidine-3-carboxylic acid (CAS No. 1343970-27-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopentene and pyrrolidine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines a carboxylic acid functional group with a carbonyl linkage, making it a valuable building block for drug discovery and development.

The growing interest in 1-(Cyclopent-3-ene-1-carbonyl)pyrrolidine-3-carboxylic acid is driven by its potential applications in medicinal chemistry. Researchers are particularly intrigued by its role in designing small molecule inhibitors and enzyme modulators, which are critical in targeting diseases such as inflammation and metabolic disorders. The compound's structural flexibility allows for modifications that can enhance binding affinity and selectivity, addressing key challenges in modern drug design.

In the context of current trends, 1-(Cyclopent-3-ene-1-carbonyl)pyrrolidine-3-carboxylic acid aligns with the increasing demand for sustainable synthetic methodologies. As the pharmaceutical industry shifts toward greener practices, this compound's synthesis can be optimized using catalytic processes and biocompatible solvents, reducing environmental impact. This resonates with the broader scientific community's focus on green chemistry and circular economy principles.

Another area of interest is the compound's potential in peptide mimetics and protease inhibitors. With the rise of personalized medicine and targeted therapies, 1-(Cyclopent-3-ene-1-carbonyl)pyrrolidine-3-carboxylic acid offers a scaffold for developing novel therapeutics. Its pyrrolidine ring contributes to conformational stability, while the cyclopentene moiety introduces rigidity, both of which are desirable traits in drug candidates.

From a technical standpoint, the compound's physicochemical properties, such as solubility and logP, are critical for formulation scientists. These parameters influence its bioavailability and pharmacokinetic profile, which are frequently searched topics in drug delivery research. Understanding these aspects helps in optimizing the compound for preclinical and clinical studies, ensuring better translational outcomes.

In summary, 1-(Cyclopent-3-ene-1-carbonyl)pyrrolidine-3-carboxylic acid (CAS No. 1343970-27-3) represents a promising candidate for advancing pharmaceutical innovation. Its multifaceted applications, coupled with its alignment with contemporary research trends, make it a subject of ongoing exploration. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the next generation of therapeutic agents.